Cas no 128542-75-6 (tert-butyl (2S)-2-(bromomethyl)pyrrolidine-1-carboxylate)

tert-butyl (2S)-2-(bromomethyl)pyrrolidine-1-carboxylate structure
128542-75-6 structure
Product Name:tert-butyl (2S)-2-(bromomethyl)pyrrolidine-1-carboxylate
CAS No:128542-75-6
MF:C10H18BrNO2
MW:264.159422397614
MDL:MFCD10566043
CID:1089448
PubChem ID:10264762
Update Time:2025-04-20

tert-butyl (2S)-2-(bromomethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (S)-tert-Butyl 2-(bromomethyl)pyrrolidine-1-carboxylate
    • (S)-2-BROMOMETHYL-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • (S)-N-BOC-2-(BROMOMETHYL)PYRROLIDINE
    • 2-Methyl-2-propanyl (2S)-2-(bromomethyl)-1-pyrrolidinecarboxylate
    • (2S)-1-Boc-2-(bromomethyl)pyrrolidine
    • tert-butyl (2S)-2-(bromomethyl)pyrrolidine-1-carboxylate
    • DB-248112
    • AKOS017342954
    • CS-0171760
    • 128542-75-6
    • EN300-318446
    • OSMADJAEHVCZKN-QMMMGPOBSA-N
    • 1-Pyrrolidinecarboxylic acid, 2-(bromomethyl)-, 1,1-dimethylethyl ester, (2S)-
    • MFCD10566043
    • AM91536
    • (S)-tert-Butyl2-(bromomethyl)pyrrolidine-1-carboxylate
    • SCHEMBL539034
    • (S)-tert-butyl-2-(bromomethyl)pyrrolidine-1-carboxylate
    • DB-310396
    • AS-37876
    • tert-butyl (S)-2-(bromomethyl)pyrrolidine-1-carboxylate
    • MDL： MFCD10566043
    • Inchi： 1S/C10H18BrNO2/c1-10(2,3)14-9(13)12-6-4-5-8(12)7-11/h8H,4-7H2,1-3H3/t8-/m0/s1
    • InChI Key： OSMADJAEHVCZKN-QMMMGPOBSA-N
    • SMILES： BrC[C@@H]1CCCN1C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 263.05200
  • Monoisotopic Mass: 263.05209g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.54000
  • LogP: 2.71870

tert-butyl (2S)-2-(bromomethyl)pyrrolidine-1-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-butyl (2S)-2-(bromomethyl)pyrrolidine-1-carboxylate Pricemore >>

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